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Compound of Interest

1,1-
Compound Name:
Bis(bromomethyl)cyclopropane

Cat. No. B1278821

Technical Guide: Physicochemical Properties of
1,1-Bis(bromomethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Bis(bromomethyl)cyclopropane is a halogenated derivative of cyclopropane. The
presence of two bromomethyl groups on a strained cyclopropane ring makes it a reactive and
versatile intermediate in organic synthesis. A thorough understanding of its physical properties
is essential for its effective use in research and development, particularly in the synthesis of
novel pharmaceutical compounds and materials. This guide provides a detailed overview of the
known physical properties of 1,1-Bis(bromomethyl)cyclopropane, with a focus on its melting
and boiling points.

Physicochemical Data

The physical properties of 1,1-Bis(bromomethyl)cyclopropane are summarized in the table
below. It is noteworthy that while the boiling point has been determined under reduced
pressure, an experimental melting point is not readily available in the current literature,
suggesting it may be a liquid at or below standard room temperature.
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Property Value Conditions
Molecular Formula CsHsBr2

Molecular Weight 227.93 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 63.7-64.0 °C at 5.1 Torr
Melting Point Not available

Experimental Protocols
Determination of Boiling Point under Reduced Pressure

The boiling point of 1,1-Bis(bromomethyl)cyclopropane was determined by vacuum
distillation. This technique is employed for compounds that decompose at their atmospheric
boiling point or for which distillation at atmospheric pressure is impractical.

Materials and Equipment:

e Crude 1,1-Bis(bromomethyl)cyclopropane
« Distillation flask

o Condenser

e Receiving flask

e Thermometer

e Vacuum pump

e Manometer

e Heating mantle

e Stirring bar or capillary tube

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1278821?utm_src=pdf-body
https://www.benchchem.com/product/b1278821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

e The crude 1,1-Bis(bromomethyl)cyclopropane is placed in the distillation flask along with
a stirring bar or a capillary tube to ensure smooth boiling.

e The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a
vacuum.

e The vacuum pump is connected to the apparatus, and the system is evacuated to the
desired pressure, in this case, 5.1 Torr, as monitored by a manometer.

e Once the desired pressure is stable, the distillation flask is gently heated using a heating
mantle.

e The temperature at which the liquid boils and the vapor condenses on the thermometer bulb
is recorded as the boiling point at that specific pressure.

The distillate is collected in the receiving flask.

Synthesis Workflow

1,1-Bis(bromomethyl)cyclopropane can be synthesized from diethyl 1,1-
cyclopropanedicarboxylate. The following diagram illustrates the key steps in this synthetic
pathway.

Diethyl 1,1-cyclopropanedicarboxylate 1,1-Bis(hydroxymethyl)cyclopropane 1,1-Bis(bromomethyl)cyclopropane

Click to download full resolution via product page

Caption: Synthesis pathway of 1,1-Bis(bromomethyl)cyclopropane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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